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Compound of Interest

Compound Name: Pigment green 8

Cat. No.: B1630578

In the diverse world of green pigments, Pigment Green 8 and Phthalocyanine Green (PG 7)
represent two distinct classes of colorants with varied performance characteristics. This guide
provides a detailed, objective comparison of their performance, supported by available
experimental data, to assist researchers, scientists, and drug development professionals in
selecting the appropriate pigment for their specific applications.

Pigment Green 8 (PG 8), chemically a nitroso-iron complex, offers a yellowish-green or olive
shade.[1][2] In contrast, Phthalocyanine Green (PG 7) is a chlorinated copper phthalocyanine,
known for its intense, clean bluish-green hue.[3][4] This fundamental difference in chemical
structure leads to significant variations in their performance profiles.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for Pigment Green 8 and
Phthalocyanine Green (PG 7) based on available technical data. It is important to note that the
values presented are compiled from various sources and testing conditions may not be

identical.
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Performance . Phthalocyanine Test Method
Pigment Green 8
Parameter Green (PG 7) Reference
Colour Index Name Pigment Green 8 Pigment Green 7 -
C.I. Number 10006 74260 -
] ) Chlorinated Copper
Chemical Class Nitroso Iron Complex ] -
Phthalocyanine
Yellowish Green / ) ]
Shade ] Bluish-Green Visual
Olive
Lightfastness (Blue
6-7 7-8 ASTM D4303
Wool Scale, 1-8)
Heat Stability (°C) 180 - 220°C 280 - 300°C ISO 787-21
Acid Resistance (1-5
3 5 ISO 2812
Scale)
Alkali Resistance (1-5
3 5 ISO 2812
Scale)
Oil Absorption (
~50 30-45 ASTM D281
0/100g )
Good resistance to
Solvent Resistance aromatic Excellent ISO 2812
hydrocarbons

Chemical Structure Overview

The distinct chemical structures of Pigment Green 8 and Phthalocyanine Green (PG 7) are

fundamental to their performance differences.
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Fig. 1: Simplified Chemical Structures.

Experimental Protocols

The performance data presented in this guide are typically determined using standardized
experimental protocols. Below are summaries of the methodologies for key performance tests.

Lightfastness Testing (ASTM D4303)

Lightfastness assesses a pigment's resistance to fading upon exposure to light. The ASTM
D4303 standard outlines several methods for this evaluation.[5][6][7]
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Fig. 2: Lightfastness Testing Workflow.

o Sample Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic emulsion,
oil) and applied to a substrate. A portion of the sample is masked to serve as an unexposed
reference.

o Exposure: The prepared samples are exposed to a controlled light source, such as a xenon-
arc lamp, which simulates the full spectrum of sunlight.[8] The exposure duration and
intensity are specified by the standard.
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e Color Measurement: The color of both the exposed and unexposed portions of the sample is
measured using a spectrophotometer or colorimeter according to ASTM D2244.[9][10] The
color difference (AE*) is calculated.

e Rating: The change in color is compared to the fading of a set of blue wool standards that
have been exposed simultaneously. The lightfastness rating is assigned on a scale of 1 to 8,
where 8 indicates the highest lightfastness.[11]

Heat Stability Testing (ISO 787-21)

This test determines the stability of a pigment at elevated temperatures, which is crucial for
applications like plastics processing.[12][13][14]

o Sample Preparation: A dispersion of the pigment is made in a stoving medium (a heat-curing
binder).

o Application: The dispersion is applied to test panels.

e Stoving (Heating): The coated panels are heated in an oven at a specified temperature for a
defined period.

o Evaluation: The color of the heated panel is compared to that of an unheated or standard
sample to assess any color change.

Chemical Resistance Testing (ISO 2812)

This method evaluates the resistance of a pigment to various chemicals.[15][16][17]
o Sample Preparation: The pigment is incorporated into a coating and applied to a substrate.

o Exposure: The coated surface is exposed to specific chemical agents (e.g., acids, alkalis,
solvents) for a predetermined duration. This can be done by immersion or by spotting the
chemical onto the surface.

o Evaluation: After exposure and cleaning, the coating is visually assessed for any changes
such as discoloration, blistering, or softening. The resistance is rated on a scale, typically
from 1 to 5, where 5 denotes excellent resistance.
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Performance Summary and Applications

Phthalocyanine Green (PG 7) exhibits outstanding overall performance. Its exceptional
lightfastness, high heat stability, and excellent resistance to chemicals make it a versatile and
durable pigment.[3][4][18] Consequently, it is widely used in demanding applications such as:

Automotive and industrial coatings[4]

High-performance plastics and masterbatches[3]

Printing inks for various substrates[4]

Textiles and rubber[3]

Pigment Green 8, while not as robust as PG 7, offers a unique yellowish-green color. Its
performance is adequate for applications where extreme durability is not the primary
requirement.[1] Typical uses include:

» Construction materials like cement and concrete[1]
e Latex paints[1]
o Certain types of inks and rubbers[1]

Its lower resistance to acids and alkalis, and more moderate heat stability, make it less suitable
for high-performance coatings and plastics that undergo high-temperature processing.[2]

Conclusion

The choice between Pigment Green 8 and Phthalocyanine Green (PG 7) is largely dictated by
the performance requirements of the end application. For applications demanding high
durability, including excellent lightfastness, heat stability, and chemical resistance,
Phthalocyanine Green (PG 7) is the superior choice. Pigment Green 8 is a viable option for
applications where its characteristic yellowish-green shade is desired and the performance
demands are less stringent. This comparative guide, with its summary of quantitative data and
overview of experimental protocols, serves as a valuable resource for making an informed
pigment selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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